Cas no 2171339-06-1 (6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylheptanoic acid)

• Product Name: 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylheptanoic acid
• CAS No: 2171339-06-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6557273
• PubChem ID: 165738315
• Update Time: 2025-05-26

6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylheptanoic acid
• 2171339-06-1
• 6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylheptanoic acid
• EN300-1574178

• Inchi： 1S/C28H36N2O5/c1-4-20(16-26(31)29-19(3)11-9-10-18(2)27(32)33)30-28(34)35-17-25-23-14-7-5-12-21(23)22-13-6-8-15-24(22)25/h5-8,12-15,18-20,25H,4,9-11,16-17H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/t18?,19?,20-/m1/s1
• InChI Key： HOTUAGLEXZDBRJ-SOAGJPPSSA-N
• SMILES： O(C(N[C@H](CC)CC(NC(C)CCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylheptanoic acid

Comprehensive Overview of 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylheptanoic acid (CAS No. 2171339-06-1)

In the realm of peptide synthesis and pharmaceutical research, 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylheptanoic acid (CAS No. 2171339-06-1) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in drug discovery and biotechnology applications. The compound's unique structure, featuring a methylheptanoic acid backbone and Fmoc-protected amine, makes it invaluable for constructing complex peptides with high precision.

The growing demand for custom peptide synthesis and therapeutic peptides has propelled research into specialized building blocks like 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylheptanoic acid. Researchers frequently search for "Fmoc-amino acid applications" or "peptide coupling reagents," reflecting the compound's relevance in modern biochemistry. Its role in enabling side-chain modifications and peptide cyclization aligns with trends in targeted drug delivery and personalized medicine.

From a synthetic perspective, the CAS No. 2171339-06-1 compound offers advantages in stereoselective synthesis, a hot topic in asymmetric catalysis. The (3R)-3-amino configuration ensures chiral integrity, critical for bioactive peptides. Recent publications highlight its use in GPCR-targeting peptides and antimicrobial peptide design, addressing global health challenges like antibiotic resistance. The Fmoc group provides orthogonal protection, simplifying multi-step syntheses—a feature often queried in "peptide deprotection strategies" searches.

Analytical characterization of this compound involves advanced techniques such as HPLC-MS and NMR spectroscopy, topics frequently explored in "peptide purity analysis" discussions. Its methylheptanoic acid moiety contributes to enhanced lipophilicity, a property investigated in "peptide permeability optimization" studies for blood-brain barrier penetration. These aspects make it a versatile tool in peptidomimetic drug development, particularly for metabolic disorders and oncology targets.

In conclusion, 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylheptanoic acid represents a critical asset in peptide science. Its intersection with trending research areas—from bioconjugation techniques to precision therapeutics—ensures sustained relevance. As peptide-based therapies continue to dominate pharmaceutical pipelines, this compound's role in enabling high-efficiency synthesis and structural diversity will remain pivotal for academic and industrial researchers alike.